Cas no 1694424-50-4 (4-(butan-2-yl)-2-cyclopropanecarbonylphenol)

• Product Name: 4-(butan-2-yl)-2-cyclopropanecarbonylphenol
• CAS No: 1694424-50-4
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 5831189
• PubChem ID: 107668303
• Update Time: 2025-07-15

4-(butan-2-yl)-2-cyclopropanecarbonylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-yl)-2-cyclopropanecarbonylphenol
• EN300-1276529
• 1694424-50-4

• Inchi： 1S/C14H18O2/c1-3-9(2)11-6-7-13(15)12(8-11)14(16)10-4-5-10/h6-10,15H,3-5H2,1-2H3
• InChI Key： MPDZXIAMQSNTLX-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C=CC(=C1)C(C)CC)O)C1CC1

Computed Properties

• Exact Mass: 218.130679813g/mol
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(butan-2-yl)-2-cyclopropanecarbonylphenol

4-(Butan-2-yl)-2-Cyclopropanecarbonylphenol: A Comprehensive Overview

4-(Butan-2-yl)-2-cyclopropanecarbonylphenol is a compound with the CAS number 1694424-50-4, representing a unique structure that combines phenolic and cyclopropane functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The integration of a cyclopropane ring into the molecule introduces interesting electronic and steric properties, making it a valuable substrate for further research and development.

The molecular structure of 4-(butan-2-yl)-2-cyclopropanecarbonylphenol consists of a phenol ring substituted at the 2-position with a cyclopropanecarbonyl group and at the 4-position with a butan-2-yl group. This substitution pattern creates a molecule with both electron-donating and electron-withdrawing groups, which can influence its reactivity and biological activity. The presence of the cyclopropane ring introduces strain, which can enhance reactivity in certain chemical transformations, making this compound an interesting candidate for exploring strained-ring chemistry.

Recent studies have focused on the synthesis and characterization of 4-(butan-2-yl)-2-cyclopropanecarbonylphenol. Researchers have employed various methods to construct this molecule, including Friedel-Crafts acylation and subsequent modifications. The use of transition metal catalysts has also been explored to optimize the reaction conditions and improve yields. These advancements highlight the importance of understanding the synthetic pathways for complex molecules like 1694424-50-4, as they pave the way for larger-scale production and application.

In terms of applications, 4-(butan-2-yl)-2-cyclopropanecarbonylphenol has shown promise in drug discovery efforts. Its unique structure allows for interactions with various biological targets, potentially leading to novel therapeutic agents. For instance, studies have indicated that this compound may exhibit anti-inflammatory or antioxidant properties, making it a candidate for further pharmacological evaluation. Additionally, its ability to form stable complexes with metal ions has opened avenues for its use in catalysis and materials science.

The integration of computational chemistry tools has significantly enhanced our understanding of 1694424-50-4's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These computational studies complement experimental work, enabling researchers to predict and design molecules with desired characteristics more effectively.

Another area of interest is the environmental impact of 4-(butan-2-yl)-2-cyclopropanecarbonylphenol. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of such compounds becomes crucial. Preliminary studies suggest that this compound may undergo microbial degradation under specific conditions, though further research is needed to fully assess its environmental fate.

In conclusion, 1694424-50-4, or 4-(butan-2-yl)-2-cyclopropanecarbonylphenol, represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to both academic and industrial fields.